Cas no 128202-57-3 ((1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid)

• Product Name: (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid
• CAS No: 128202-57-3
• MF: C₄H₁₃NO₇P₂
• MW: 249.096043348312
• CID: 4556825
• Update Time: 2025-06-13

(1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic acid
• [1-hydroxy-3-(methylamino)-1-phosphonopropyl]phosphonic acid
• (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid

• Inchi： 1S/C4H13NO7P2/c1-5-3-2-4(6,13(7,8)9)14(10,11)12/h5-6H,2-3H2,1H3,(H2,7,8,9)(H2,10,11,12)
• InChI Key： APAXCKPITWPINA-UHFFFAOYSA-N
• SMILES： P(C(CCNC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 249.016726g/mol
• Monoisotopic Mass: 249.016726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 147
• Molecular Weight: 249.1g/mol

Additional information on (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid

Comprehensive Analysis of (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid (CAS No. 128202-57-3)

(1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid, identified by its CAS No. 128202-57-3, is a specialized organophosphorus compound with significant applications in industrial and research fields. This compound belongs to the class of bisphosphonates, which are known for their unique chemical properties, including strong chelating abilities and stability under various conditions. The presence of both hydroxy and methylamino functional groups in its structure enhances its versatility, making it a subject of interest in material science, water treatment, and even biomedical research.

One of the most notable features of (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid is its ability to form stable complexes with metal ions. This property is particularly valuable in industries such as water treatment, where it is used to prevent scale formation and corrosion in pipelines and boilers. Researchers have also explored its potential in biomedical applications, particularly in the development of novel therapeutic agents. The compound's phosphonate groups contribute to its high affinity for calcium ions, which is a key factor in its effectiveness.

In recent years, the demand for eco-friendly chelating agents has grown significantly, driven by increasing environmental regulations and consumer awareness. (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid has emerged as a promising candidate due to its biodegradability and lower toxicity compared to traditional phosphonates. This aligns with the global trend toward sustainable chemistry and green manufacturing, making it a hot topic in both academic and industrial circles.

The synthesis of CAS No. 128202-57-3 involves a series of carefully controlled reactions to ensure high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), are employed to characterize the compound and verify its structural integrity. These methods are critical for ensuring the compound's consistency and performance in various applications, from industrial scale inhibition to pharmaceutical research.

Another area where (1-Hydroxy-3-(methylamino)propane-1,1-diyl)diphosphonic Acid has shown promise is in the field of nanotechnology. Its ability to stabilize nanoparticles and modify surface properties has opened new avenues for research in nanomaterial synthesis and catalysis. This has sparked interest among scientists exploring innovative solutions for energy storage, environmental remediation, and advanced materials.

As the scientific community continues to investigate the potential of CAS No. 128202-57-3, its role in emerging technologies is expected to expand. Whether in water treatment formulations, biomedical research, or nanomaterial development, this compound exemplifies the intersection of chemistry and innovation. Its unique properties and adaptability make it a valuable asset in addressing some of today's most pressing challenges.